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Compound of Interest

Compound Name:
3-(3-Amino-1H-1,2,4-triazol-5-

yl)propanoic acid

Cat. No.: B1293142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling

precautions for aminotriazole compounds. Aminotriazoles, a class of heterocyclic organic

compounds, are utilized in various research and development applications, including as

herbicides and potential therapeutic agents. However, their handling requires a thorough

understanding of their toxicological profile and adherence to strict safety protocols to mitigate

potential risks. This document outlines the essential data, procedures, and workflows

necessary for the safe utilization of these compounds in a laboratory setting.

Section 1: Physicochemical and Toxicological Data
For ease of comparison, the following tables summarize the key quantitative data for

representative aminotriazole compounds. It is imperative to consult the specific Safety Data

Sheet (SDS) for the particular aminotriazole compound being used.

Table 1: Physical and Chemical Properties of Common Aminotriazoles
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Property
3-Amino-1,2,4-triazole
(Amitrole)

4-Amino-4H-1,2,4-triazole

CAS Number 61-82-5 584-13-4

Molecular Formula C₂H₄N₄[1] C₂H₄N₄

Molecular Weight 84.08 g/mol [2] 84.08 g/mol

Appearance
White crystals or crystalline

powder.[1][2]
Beige powder solid.[3]

Melting Point 150-159 °C[1][2] 84 °C / 183.2 °F.[3]

Solubility
Soluble in water, methanol,

and ethanol.[1]
Insoluble in ether, acetone.[1]

Vapor Pressure <0.1 hPa (20 °C).[4] Not available

Density 1.138 g/cm³.[5] Not available

pH
6.4-7.4 (100 g/L in H₂O at 20

°C).[4]
Not applicable

Autoignition Temp. >225 °C.[4] Not available

Table 2: Toxicological Data for Common Aminotriazoles
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Parameter Species Route Value Reference

3-Amino-1,2,4-

triazole

(Amitrole)

LD50
Rat (male and

female)
Oral

≥ 10,000 mg/kg

(OECD Test

Guideline 401)

[6]

LD50 Rat Oral 1100 mg/kg [5]

LD50 Mouse Oral 14700 mg/kg [5]

LD50 Rat Dermal > 10,000 mg/kg [5]

Carcinogenicity IARC -

Group 3: Not

classifiable as to

its

carcinogenicity to

humans.

[5][7]

Germ Cell

Mutagenicity
In vitro Ames test Not mutagenic [6]

Reproductive

Toxicity
- -

Suspected of

damaging the

unborn child.[6]

[6]

Specific Target

Organ Toxicity

(Repeated

Exposure)

- -

May cause

damage to

organs through

prolonged or

repeated

exposure.[6]

[6]

4-Amino-4H-

1,2,4-triazole

LD50 Rat Oral 13600 mg/kg [8]

LD50 Mouse Oral 11680 mg/kg [8]
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LD50 Rabbit Oral 12500 mg/kg [8]

Carcinogenicity IARC -

No component is

identified as a

probable,

possible or

confirmed human

carcinogen.

[9]

Germ Cell

Mutagenicity
In vitro Ames Test Not mutagenic [3]

Table 3: Occupational Exposure Limits for 3-Amino-1,2,4-triazole (Amitrole)

Organization Limit Type Value

NIOSH REL TWA 0.2 mg/m³[6]

ACGIH TLV TWA 0.2 mg/m³[6]

OSHA PEL TWA 0.2 mg/m³[10]

Section 2: Hazard Identification and Handling
Precautions
Aminotriazole compounds are classified as hazardous substances and may pose several risks

upon exposure.[2] Key hazards include:

Acute Toxicity: Harmful if swallowed.[2]

Carcinogenicity: Some aminotriazoles are suspected of causing cancer.[2]

Reproductive Toxicity: Possible risk of harm to the unborn child.[2]

Organ Toxicity: May cause damage to organs through prolonged or repeated exposure.[2][6]

Skin and Eye Irritation: May cause skin and serious eye irritation.[11]
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Environmental Hazards: Toxic to aquatic life with long-lasting effects.[2]

To mitigate these risks, the following handling precautions must be strictly observed:

Engineering Controls: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[2] For potent compounds or when generating dust, an isolated

system such as a glove box is recommended.[2]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[6]

Hand Protection: Wear suitable protective gloves (e.g., neoprene).[2] Contaminated gloves

should be replaced immediately.[2]

Body Protection: A lab coat or overalls and, if necessary, a PVC apron should be worn.[2]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved

respirator with a particulate filter is necessary.[2]

General Hygiene: Avoid all personal contact, including inhalation of dust.[2] Do not eat, drink,

or smoke in the laboratory. Wash hands thoroughly after handling.[6] Contaminated work

clothing should not be allowed out of the workplace.[6]

Section 3: Experimental and Emergency Response
Workflows
The following diagrams, created using the DOT language, outline critical workflows for handling

aminotriazole compounds.
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Caption: Standard Laboratory Handling Workflow for Aminotriazoles.
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Spill Occurs
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Caption: Emergency Spill Response for Aminotriazole Compounds.
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Immediate Actions
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Caption: First Aid Procedures for Aminotriazole Exposure.

Section 4: Summary of Key Experimental Protocols
While specific, detailed protocols for aminotriazole compounds are not publicly available, the

toxicological data presented in the Safety Data Sheets are typically generated using

standardized OECD (Organisation for Economic Co-operation and Development) guidelines.

Below are summaries of the methodologies for the key tests mentioned.

OECD Test Guideline 471: Bacterial Reverse Mutation
Test (Ames Test)
This test is used to assess the mutagenic potential of a chemical.[2][12]
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Principle: The assay uses several strains of bacteria (e.g., Salmonella typhimurium and

Escherichia coli) that are auxotrophic, meaning they cannot synthesize an essential amino

acid (e.g., histidine).[2][12] The test evaluates a chemical's ability to cause a reverse

mutation, restoring the bacteria's ability to produce the amino acid and thus grow on a

medium lacking it.[2][12]

Methodology:

Preparation: Several strains of the bacteria are cultured. The test chemical is prepared at

various concentrations. An S9 fraction from rat liver may be added to simulate mammalian

metabolism.

Exposure: The bacteria, the test chemical, and (if used) the S9 mix are combined in a soft

agar and poured onto a minimal glucose agar plate.[12]

Incubation: The plates are incubated at 37°C for 48-72 hours.[8]

Evaluation: The number of revertant colonies on the test plates is counted and compared

to the number of spontaneous revertant colonies on control plates.[8] A significant, dose-

dependent increase in revertant colonies indicates a mutagenic potential.[12]

OECD Test Guideline 406: Skin Sensitization
This test is designed to determine if a substance can cause an allergic skin reaction.[13]

Principle: The test involves an initial exposure phase (induction) to the test substance,

followed by a rest period, and then a subsequent exposure (challenge) to determine if an

allergic response has developed.[1] The guinea pig is the preferred animal model.[13]

Methodology (Guinea Pig Maximization Test - GPMT):

Induction:

Day 0: Three pairs of intradermal injections are made into the shoulder region of the

guinea pigs: the test substance in an adjuvant (Freund's Complete Adjuvant, FCA), FCA

alone, and the test substance alone.[5][13]
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Day 7: The same area is treated topically with the test substance, usually under an

occlusive patch for 48 hours.[5]

Rest Period: A 10-14 day rest period follows the induction phase.[1]

Challenge:

Day 21: The animals are challenged with a topical application of the test substance at a

non-irritating concentration on a fresh, untreated site.[5]

Evaluation: The challenge sites are observed for skin reactions (erythema and edema) at

24 and 48 hours after patch removal. The incidence and severity of the reactions in the

test group are compared to a control group that did not receive the induction exposure to

the test substance.[1]

Section 5: Storage and Disposal
Storage: Aminotriazole compounds should be stored in a tightly closed container in a dry,

cool, and well-ventilated place, away from incompatible materials such as strong oxidizing

agents and strong acids.[12]

Disposal: All waste containing aminotriazole compounds must be treated as hazardous

waste and disposed of in accordance with local, regional, and national regulations.[6] Do not

allow the product to enter drains or the environment.[6]

This guide provides a foundational understanding of the safety and handling precautions for

aminotriazole compounds. It is crucial for all personnel to be thoroughly trained on these

procedures and to have access to the specific Safety Data Sheet for any compound before

commencing work. A proactive approach to safety is paramount in minimizing risk and ensuring

a safe laboratory environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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